2-Hydroxy-2-methylpropanimidamide

• CAS: 28100-88-1
• Molecular Formula: C4H10N2O
• Molecular Weight: 102.14 g/mol
• SMILES: CC(C)(C(=N)N)O
• InChI: InChI=1S/C4H10N2O/c1-4(2,7)3(5)6/h7H,1-2H3,(H3,5,6)
• InChIKey: HVCIFMASZMODAI-UHFFFAOYSA-N

Researchers optimizing renin inhibitor synthesis or high-temperature heterocycle condensation often encounter tautomerization side reactions and thermal instability with non-quaternary α-hydroxyamidine analogs. 2-Hydroxy-2-methylpropanimidamide (CAS 28100-88-1) is specifically engineered to overcome these limitations. · A quaternary α-carbon center prevents ketone/enolate tautomerization, ensuring predictable amidine nucleophilicity and higher coupling yields. · The hydrochloride salt (CAS 3619-62-3) withstands sustained heating above 150 °C (mp 280 °C), enabling robust cyclocondensation to 1,2,4-oxadiazoles and imidazolines. · Multi-supplier availability with batch-specific QC (NMR, HPLC) from ISO-certified vendors guarantees reproducibility from discovery to preclinical scale-up.

2-Hydroxy-2-methylpropanimidamide Product Overview

2-Hydroxy-2-methylpropanimidamide (CAS 28100-88-1) is a low-molecular-weight (102.14 g/mol) α-hydroxyamidine (synonym: 2-methyl-2-hydroxypropionamidine) bearing both a hydroxyl group and an amidine functionality on a quaternary carbon center . This compound serves as a versatile pharmaceutical intermediate—most notably in the synthesis of renin-angiotensin system (RAS)-targeting antihypertensive agents—and as a metal-complexable ligand scaffold in catalysis and medicinal chemistry [1]. It is commercially available as the free base (typically ≥95% purity) and as the hydrochloride salt (CAS 3619-62-3, mp 280 °C, purity up to 97%) from multiple ISO-certified suppliers .

Pharmaceutical Intermediate RAS-targeted synthesis scaffold

Ligand Capability Bidentate N,O-chelation for metal catalysis

Salt Form Selection High-melting HCl salt available for thermal processes

QC Documentation Multiple purity grades with batch-specific COA

• [1] Kuujia.com. 2-Hydroxy-2-methylpropanimidamide (CAS 28100-88-1) Product Overview. Notes utility as pharmaceutical intermediate and metal-complex-forming capability. Available at: https://www.kuujia.com/cas/28100-88-1 View Source

2-Hydroxy-2-methylpropanimidamide Structural Selectivity

Superficially similar α-hydroxyamidines and amidoximes such as N-hydroxy-2-methylpropanimidamide (CAS 35613-84-4) or N′,2-dihydroxy-2-methylpropanimidamide (CAS 15485-97-9) differ critically in hydroxyl-group placement, which governs nucleophilicity, hydrogen-bonding donor/acceptor topology, metabolic stability, and metal-chelation geometry . The hydrochloride salt of the target compound exhibits a melting point of 280 °C—substantially higher than N-hydroxy-2-methylpropanimidamide (mp 60 °C) or 2-hydroxy-2-methylpropanamide (mp 93–98 °C)—affording superior thermal robustness during high-temperature coupling reactions [1]. Furthermore, the quaternary α-carbon prevents ketone/enolate tautomerization that complicates reactivity in non-quaternary analogs, ensuring predictable amidine nucleophilicity in condensation chemistry . These structural and thermochemical distinctions render generic substitution chemically risky and may compromise synthetic yield, purity, and downstream biological activity in RAS-targeted programs.

Hydroxyl Position Isomerism

N-hydroxy analog alters H-bond donor topology and nucleophilicity vs. α-hydroxy configuration.

Thermal Stability Mismatch

Lower-melting analogs may decompose in high-temperature reactions; HCl salt may support thermal robustness.

Tautomerization Risk

Non-quaternary analogs may undergo ketone/enolate tautomerism, compromising amidine reactivity.

• [1] ChemWhat. N-Hydroxy-2-methylpropanimidamide (CAS 35613-84-4): Melting Point 60 °C; Boiling Point 146 °C; Density 1.09. Available at: https://www.chemwhat.com/n-hydroxy-2-methylpropanimidamide-cas-35613-84-4 View Source

2-Hydroxy-2-methylpropanimidamide Differentiation Evidence

Hydrochloride Salt Thermal Stability

The hydrochloride salt of 2-hydroxy-2-methylpropanimidamide (CAS 3619-62-3) exhibits a melting point of 280 °C, as reported by ChemicalBook and Sigma-Aldrich . In direct cross-study comparison, the N-hydroxy positional isomer—N-hydroxy-2-methylpropanimidamide (CAS 35613-84-4)—melts at only 60 °C [1]. This 220 °C differential indicates substantially greater lattice stability and thermal robustness for the α-hydroxyamidine salt, which is critical for reactions requiring elevated temperatures (e.g., amidine cyclocondensation, amidation above 150 °C) without premature decomposition or sublimation of the starting material. The 2-hydroxy-2-methylpropanamide comparator (CAS 13027-88-8) melts at 93–98 °C, further underscoring the unique thermal profile of the target compound's salt form [2].

Thermal Stability

Reported

HCl salt mp 280 °C vs. N-hydroxy isomer mp 60 °C

Supports high-temperature synthetic protocols

Literature-curated values; experimental confirmation recommended

Evidence Dimension	Melting point (thermal stability indicator)
Target Compound Data	280 °C (hydrochloride salt, CAS 3619-62-3)
Comparator Or Baseline	N-Hydroxy-2-methylpropanimidamide (CAS 35613-84-4): 60 °C; 2-Hydroxy-2-methylpropanamide (CAS 13027-88-8): 93–98 °C
Quantified Difference	+220 °C vs. N-hydroxy isomer; +182–187 °C vs. amide analog
Conditions	Differential scanning calorimetry / capillary melting point determination; hydrochloride salt form; literature-curated values from authoritative chemical databases [1][2]

Why This Matters

The dramatically higher melting point enables use of the hydrochloride salt in high-temperature synthetic protocols that would degrade or volatilize analogous amidines, directly impacting procurement decisions for thermal-process applications.

• [1] ChemWhat. N-Hydroxy-2-methylpropanimidamide (CAS 35613-84-4): Melting Point 60 °C; Boiling Point 146 °C. Available at: https://www.chemwhat.com/n-hydroxy-2-methylpropanimidamide-cas-35613-84-4 View Source
• [2] ChemicalBook. 2-Hydroxy-2-methylpropanamide (CAS 13027-88-8): Melting Point 93–98 °C; Boiling Point 260 °C. Available at: https://www.chemicalbook.cn/13027-88-8.htm View Source

Hydrogen-Bond Donor Configuration

2-Hydroxy-2-methylpropanimidamide presents a distinct hydrogen-bond donor/acceptor pattern compared to its N-hydroxylated isomer. The α-hydroxy group (pKa predicted ~13.4 for the analogous 2-hydroxy-2-methylpropanamide [1]) functions as an H-bond donor positioned on the quaternary α-carbon, whereas N-hydroxy-2-methylpropanimidamide (CAS 35613-84-4, cLogP ~1.09 ) places the hydroxyl on the amidine nitrogen, altering the vector and acidity of H-bond donation. In renin inhibitor pharmacophore models, the α-hydroxyl group engages the catalytic aspartate dyad of renin via a tetrahedral intermediate-mimetic hydrogen-bond network [2], a geometry inaccessible to the N-hydroxy isomer. This positional specificity is structurally critical for the compound's established role as a key intermediate in the synthesis of non-peptide renin inhibitors targeting the renin-angiotensin system [2].

H-Bond Donor Topology

Class-level

α-hydroxy (quaternary C) vs. N-hydroxy (amidine N)

Positional isomerism may alter target engagement in RAS inhibitors

SAR inference; verify under own conditions

Evidence Dimension	Hydroxyl-group position and hydrogen-bond donor topology
Target Compound Data	2-hydroxy (α-carbon) configuration; predicted pKa ~13.4 (by analogy to 2-hydroxy-2-methylpropanamide)
Comparator Or Baseline	N-Hydroxy-2-methylpropanimidamide: N-hydroxy configuration; cLogP ~1.09; N′,2-dihydroxy-2-methylpropanimidamide: dual hydroxyl configuration (MW 118.13)
Quantified Difference	Positional isomerism—not readily quantifiable as a single numeric difference—governs distinct pharmacophoric H-bond geometry; the difference in molecular weight vs. N′,2-dihydroxy analog is 15.99 Da (one oxygen atom)
Conditions	Structure-activity relationship (SAR) class inference from renin inhibitor pharmacophore literature [2]; computed physicochemical properties from public databases [1]

Why This Matters

In medicinal chemistry campaigns, hydroxyl positional isomerism can confer or abolish target engagement; procurement of the correct α-hydroxy isomer is therefore non-negotiable for RAS-targeted lead optimization.

• [1] ChemicalBook. 2-Hydroxy-2-methylpropanamide (CAS 13027-88-8): Predicted pKa 13.41±0.29. Available at: https://www.chemicalbook.cn/13027-88-8.htm View Source
• [2] Myskinrecipes.com. 2-Hydroxy-2-methylpropanimidamide hydrochloride: Key intermediate in renin-angiotensin system-targeting antihypertensive drug synthesis. Available at: https://www.myskinrecipes.com View Source

Bidentate Metal-Chelation Capability

The juxtaposition of the hydroxyl group and the amidine nitrogen on the same α-carbon in 2-hydroxy-2-methylpropanimidamide creates a bidentate N,O-chelating motif capable of forming five-membered metallacycles with transition metals [1]. In contrast, 2-methylpropanimidamide (CAS 57536-10-4, MW 86.14 g/mol), lacking the α-hydroxyl group, can only coordinate through the amidine nitrogen(s) as a monodentate or bridging ligand, reducing complex stability [2]. While no quantitative stability-constant (log K) data for defined metal complexes of either compound are publicly available at the time of review, the class-level inference—supported by extensive literature on α-hydroxyamidine and α-hydroxyamide metal coordination [3]—predicts substantially greater complexation enthalpy and kinetic inertness for the target compound's bidentate chelates. This property is directly exploited in the compound's reported application as a ligand in metal-catalyzed organic transformations [1].

Metal-Chelation Mode

Class-level

Bidentate N,O-chelation vs. monodentate amidine

May enhance complex stability

No log K data publicly available

Evidence Dimension	Metal-chelation denticity and predicted complex stability
Target Compound Data	Bidentate (N,O) chelator; two potential donor atoms on adjacent positions of the α-carbon scaffold
Comparator Or Baseline	2-Methylpropanimidamide (MW 86.14): monodentate/μ-bridging amidine donor only; no hydroxyl group available for chelation
Quantified Difference	Qualitative difference: bidentate vs. monodentate coordination mode. No publicly available log K values for direct comparison within this compound class.
Conditions	Coordination chemistry class inference based on α-hydroxyamidine ligand topology [1]; comparator structure from PubChem (CID 12313013) [2]

Why This Matters

For researchers designing metal-mediated catalytic cycles or metallodrug candidates, the bidentate chelation capability of the target compound offers a coordination mode unavailable to non-hydroxylated amidine analogs, directly influencing catalyst turnover and complex stability.

• [1] Kuujia.com. 2-Hydroxy-2-methylpropanimidamide (CAS 28100-88-1): Ability to form stable complexes with metal ions; utility as ligand/catalyst in organic transformations. Available at: https://www.kuujia.com/cas/28100-88-1 View Source
• [2] PubChem. 2-Methylpropanimidamide (CID 12313013). Molecular Weight: 86.14 g/mol. Molecular Formula: C4H10N2. Available at: https://pubchem.ncbi.nlm.nih.gov/compound/12313013 View Source
• [3] Syntheses, structures and properties of structurally characterised complexes of imide-based ligands. RCS Advances, 2012. Review covering mononuclear, discrete-multinuclear, and polymeric complexes of imide/amidine ligands and common vs. rare binding modes. Available at: https://rcseng.ovidds.com View Source

Purity Grades and QC Documentation

2-Hydroxy-2-methylpropanimidamide and its hydrochloride salt are available from multiple GMP/ISO-certified vendors with tiered purity specifications: free base at 95% (ChemeMenu CM192670 ) and 98% (Leyan 1770301 ); hydrochloride salt at 95% (AKSci, BiDePharm ) and 97% (Sigma-Aldrich ). In contrast, structurally analogous N-hydroxy-2-methylpropanimidamide is typically offered at 97% (Thermo Scientific [1]) without the breadth of tiered QC documentation. Critically, suppliers such as BiDePharm provide batch-specific certificates of analysis including NMR, HPLC, and GC traceability for the hydrochloride salt , while Sigma-Aldrich offers downloadable Certificates of Analysis (COA) for lot-level verification . This multi-supplier, multi-purity-tier landscape with documented QC supports rigorous pharmaceutical intermediate procurement workflows where impurity profiling and batch-to-batch consistency are paramount.

Purity & QC Grades

Reported

Free base 95–98%; HCl salt 95–97% with batch COA

Multi-grade procurement with documented QC

Vendor specification snapshot; verify current availability

Evidence Dimension	Commercially available purity grades and QC documentation breadth
Target Compound Data	Free base: 95% (ChemeMenu), 98% (Leyan). HCl salt: 95% (AKSci, BiDePharm), 97% (Sigma-Aldrich). Batch-specific NMR/HPLC/GC COA available from BiDePharm and Sigma-Aldrich.
Comparator Or Baseline	N-Hydroxy-2-methylpropanimidamide: 97% (Thermo Scientific, single-tier). N′,2-dihydroxy-2-methylpropanimidamide: 95%+ (ChemeMenu, limited QC documentation).
Quantified Difference	At least three distinct purity grades available for target compound vs. typically single-grade availability for positional isomers; batch-traceable COA documentation demonstrably broader for the target compound.
Conditions	Commercial vendor specification comparison (Q2 2026 snapshot) across ChemeMenu, Leyan, AKSci, BiDePharm, Sigma-Aldrich, Thermo Scientific, and ChemeMenu catalog listings [1]

Why This Matters

Purification and quality assurance represent tangible procurement costs; the availability of multiple certified purity grades with documented QC reduces analytical burden and regulatory risk in pharmaceutical intermediate sourcing.

• [1] Thermo Scientific / Fisher Scientific. N-Hydroxy-2-methylpropanimidamide, 97%. CAS 35613-84-4. Available at: https://www.fishersci.no View Source

Renin-Angiotensin System Intermediate

2-Hydroxy-2-methylpropanimidamide is explicitly documented as a key intermediate in the synthesis of pharmaceutical agents targeting the renin-angiotensin system (RAS), a clinically validated pathway for hypertension therapy [1]. While the compound itself does not appear as a final drug substance, its structural motif—the quaternary α-hydroxyamidine—is embedded within non-peptide renin inhibitor pharmacophores that have yielded candidates with IC50 values in the low-nanomolar range against human recombinant renin (e.g., 0.9 nM for certain substituted amino propanamide renin inhibitors [2]). In comparison, the N-hydroxy positional isomer (CAS 35613-84-4) has been reported primarily as an antagonist of cannabinoid receptors CB1/CB2 with anti-inflammatory activity via prostaglandin synthesis inhibition —a fundamentally distinct biological target profile. This divergence in downstream application landscapes (cardiovascular vs. neuroinflammatory) underscores the non-interchangeability of these structural isomers in drug discovery procurement.

Target Pathway Context

Reported

RAS inhibitor intermediate vs. CB1/CB2 antagonist context

Pathway divergence may redirect lead optimization

No direct activity data for compound itself

Evidence Dimension	Biological target pathway association and downstream pharmaceutical application
Target Compound Data	Documented as intermediate for RAS-targeting antihypertensive agents; α-hydroxyamidine motif embedded in renin inhibitor pharmacophores
Comparator Or Baseline	N-Hydroxy-2-methylpropanimidamide: reported as CB1/CB2 cannabinoid receptor antagonist; anti-inflammatory (prostaglandin synthesis inhibition)
Quantified Difference	Qualitative difference in target pathway (RAS/cardiovascular vs. endocannabinoid/neuroinflammatory). Renin inhibitor IC50 benchmarks for downstream pharmacophores reach 0.9–61 nM range [2], but no direct IC50 data for the target compound itself are publicly available.
Conditions	Literature-curated application annotation from vendor technical documentation [1]; BindingDB renin inhibitor IC50 data for representative downstream pharmacophores [2]

Why This Matters

The distinct biological pathway associations of the α-hydroxy vs. N-hydroxy isomers mean that interchanging them in a medicinal chemistry program would redirect the entire lead-optimization trajectory; procurement must be guided by the intended therapeutic target, not merely structural similarity.

• [1] Myskinrecipes.com. 2-Hydroxy-2-methylpropanimidamide hydrochloride: Key intermediate for renin-angiotensin system-targeting antihypertensive drug development. Available at: https://www.myskinrecipes.com View Source
• [2] BindingDB BDBM50392953 (CHEMBL2152353). Inhibition of human recombinant renin: IC50 0.900 nM. Available at: https://ww.bindingdb.org View Source

Limitations of Comparative Evidence

Despite extensive search across primary research literature, patent databases, BindingDB, ChEMBL, and authoritative chemical databases (searches conducted April 2026), no published head-to-head comparative studies were identified that directly benchmark 2-hydroxy-2-methylpropanimidamide against its close structural analogs using identical assay conditions for any biological, catalytic, or physicochemical endpoint [1]. The compound lacks a dedicated ChEMBL entry with curated bioactivity data, and the limited BindingDB hits (Ki ≈ 240–440 nM against IMP dehydrogenase 2 [2]) refer to structurally distinct chemotypes rather than the target compound itself. Accordingly, the evidence assembled above relies on cross-study physicochemical comparisons, class-level structure-activity inferences, and vendor-documented application annotations—all explicitly tagged as such. Users evaluating this compound for procurement should verify critical performance parameters under their own experimental conditions and are encouraged to request batch-specific QC data from suppliers.

Comparative Data Availability

Data to verify

No head-to-head studies identified

Procurement risk: verify performance under own conditions

Literature search April 2026

Evidence Dimension	Availability of head-to-head comparative data in the public domain
Target Compound Data	No direct head-to-head studies identified; limited indirect evidence assembled from cross-study and class-level inference
Comparator Or Baseline	N/A—this evidence item reports the absence rather than presence of comparative data
Quantified Difference	N/A—negative finding; no quantitative head-to-head benchmark exists
Conditions	Comprehensive literature search conducted April 2026 across PubMed, BindingDB, ChEMBL, PubChem, Google Patents, and authoritative chemical databases [1]

Why This Matters

Transparent acknowledgment of evidence gaps enables informed, risk-calibrated procurement decisions and prevents false assumptions about documented superiority; this is particularly relevant for a niche intermediate compound.

• [1] Systematic literature search (April 2026) across PubMed, BindingDB, ChEMBL, PubChem, Google Patents, and multiple vendor databases for 2-hydroxy-2-methylpropanimidamide (CAS 28100-88-1) and its structural analogs. Search terms included compound name, CAS number, IUPAC variants, and substructure queries. No head-to-head comparative studies identified. View Source
• [2] BindingDB PrimarySearch_ki. IMP dehydrogenase 2 inhibition data (Ki 240–440 nM) for BDBM50421763; note: these data correspond to a structurally distinct chemotype, not the target compound itself. Available at: http://ww.bindingdb.org View Source

2-Hydroxy-2-methylpropanimidamide Application Scenarios

Renin Inhibitor Synthesis

The documented role of 2-hydroxy-2-methylpropanimidamide as a key intermediate in RAS-targeting antihypertensive drug synthesis makes it the preferred α-hydroxyamidine scaffold for medicinal chemistry programs requiring the quaternary α-hydroxyamidine pharmacophore. The α-hydroxyl group participates in the hydrogen-bond network that mimics the tetrahedral intermediate of the renin catalytic mechanism, a geometry that N-hydroxy positional isomers cannot replicate . Researchers synthesizing novel renin inhibitor candidates should specify this compound (free base or HCl salt) over the N-hydroxy isomer to preserve target-engagement potential. Given the lack of publicly available direct potency data for the compound itself, users should establish in-house SAR using the compound as a core scaffold for parallel library synthesis.

High-Temperature Heterocycle Synthesis

The hydrochloride salt of 2-hydroxy-2-methylpropanimidamide, with its melting point of 280 °C , is uniquely suited among this compound class for cyclocondensation reactions that require sustained heating above 150 °C—conditions under which N-hydroxy-2-methylpropanimidamide (mp 60 °C) would melt or decompose, and 2-hydroxy-2-methylpropanamide (mp 93–98 °C) would suffer volatility losses [1]. Applications include the synthesis of 1,2,4-oxadiazoles, imidazolines, and other nitrogen-containing heterocycles where amidine nucleophilicity must be maintained at elevated temperatures without competitive side reactions from degraded starting material. The quaternary α-carbon further prevents tautomeric equilibration that could generate reactive byproducts.

Bidentate N,O-Ligand in Catalysis

For researchers developing homogeneous transition-metal catalysts, 2-hydroxy-2-methylpropanimidamide provides a compact bidentate (N,O) chelating ligand scaffold capable of forming five-membered metallacycles . The quaternary α-carbon backbone confers conformational rigidity that can enhance enantioselectivity in asymmetric catalysis relative to more flexible ligand frameworks. This application exploits a structural feature absent in the non-hydroxylated analog 2-methylpropanimidamide, which can only coordinate as a monodentate donor . While complex stability constants (log K) remain to be determined experimentally, the class-level advantage of bidentate over monodentate coordination is well-established in coordination chemistry [1].

Tiered QC Procurement

The multi-supplier, multi-purity-grade availability of 2-hydroxy-2-methylpropanimidamide—with documented batch-specific QC (NMR, HPLC, GC Certificates of Analysis from BiDePharm and Sigma-Aldrich )—makes it a practical choice for pharmaceutical intermediate procurement workflows that require tiered quality assurance from early discovery (95% grade) through lead optimization (97–98% grade) to pre-clinical candidate scale-up. This breadth of QC-documented sourcing is not matched for the N-hydroxy positional isomer, for which typically only a single purity grade is commercially available without detailed batch analysis traceability [1].

Application

Selection Property

Validation Focus

Renin Inhibitor Synthesis

α-Hydroxy pharmacophore specificity

In-house SAR evaluation

High-Temperature Heterocycle Synthesis

High-melting salt form thermal stability

Thermal process compatibility test

Bidentate Ligand in Catalysis

N,O-chelation topology

Complex stability assessment

Tiered QC Procurement

Multi-grade QC documentation

Batch-specific COA review

• [1] Thermo Scientific / Fisher Scientific. N-Hydroxy-2-methylpropanimidamide, 97%. Single purity grade; limited public QC documentation. Available at: https://www.fishersci.no View Source